Cas no 1119899-30-7 (6-Quinolinecarboxaldehyde, 4-(2-furanyl)-)

• Product Name: 6-Quinolinecarboxaldehyde, 4-(2-furanyl)-
• CAS No: 1119899-30-7
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• CID: 2130399
• Update Time: 2023-11-19

6-Quinolinecarboxaldehyde, 4-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 4-furan-2-ylquinoline-6-carbaldehyde
• CID 87632666
• 6-Quinolinecarboxaldehyde, 4-(2-furanyl)-

• Inchi： 1S/C14H9NO2/c16-9-10-3-4-13-12(8-10)11(5-6-15-13)14-2-1-7-17-14/h1-9H
• InChI Key： BDZSUFPSRGJZAM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CN=C2C=CC(C=O)=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 391.2±37.0 °C(Predicted)
• pka: 4.71±0.16(Predicted)